Cas no 131651-40-6 (2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3-[(3E)-4-chloro-3-methyl-3-buten-1-ynyl]-6-hydroxy- (9CI))

• Product Name: 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3-[(3E)-4-chloro-3-methyl-3-buten-1-ynyl]-6-hydroxy- (9CI)
• CAS No: 131651-40-6
• MF: C₁₁H₅Cl₃O₃
• MW: 291.514600515366
• CID: 152626
• PubChem ID: 6438620
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3-[(3E)-4-chloro-3-methyl-3-buten-1-ynyl]-6-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3-[(3E)-4-chloro-3-methyl-3-buten-1-ynyl]-6-hydroxy- (9CI)
• 2,5-Cyclohexadiene-1,4-dione,2,5-dichloro-3-[(3E)-4-chloro-3-methyl-3-buten-1-ynyl]-6-hydroxy-...
• 3,6-dichloro-4-[(E)-4-chloro-3-methylbut-3-en-1-ynyl]-5-hydroxycyclohexa-3,5-diene-1,2-dione
• mycenon
• (E)-2,5-Dichloro-3-(4-chloro-3-methyl-3-buten-1-ynyl)-6-hydroxy-2,5-cyclohexadiene-1,4-dione
• 2,5-Cyclohexadiene-1,4-dione, 2,5-dichloro-3-(4-chloro-3-methyl-3-buten-1-ynyl)-6-hydroxy-, (E)-
• 3,6-dichloro-4-[(3E)-4-chloro-3-methylbut-3-en-1-yn-1-yl]-5-hydroxycyclohexa-3,5-diene-1,2-dione
• 131651-40-6

• Inchi： 1S/C11H5Cl3O3/c1-5(4-12)2-3-6-7(13)10(16)11(17)8(14)9(6)15/h4,15H,1H3/b5-4+
• InChI Key： DHXRSIONKUJHQE-SNAWJCMRSA-N
• SMILES： ClC1C(C(C(=C(C=1C#C/C(=C/Cl)/C)O)Cl)=O)=O

Computed Properties

• Exact Mass: 289.93055
• Monoisotopic Mass: 289.930427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-benzoquinones